Cas no 118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-)
![6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- structure](https://www.kuujia.com/scimg/cas/118237-85-7x300.png)
118237-85-7 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
CAS No:118237-85-7
Molecular Formula:C11H12N4OS
Molecular Weight:248.30418
CID:198019
PubChem ID:3000251
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Properties
Names and Identifiers
-
- 6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
- 9-[(1R,4S)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purine-6-thione
- Carbocyclic-2',3'-didehydrodideoxy-6-mercaptopurine nucleoside
- SCHEMBL7249166
- DTXSID00152053
- [(1S,4R)-4-(6-sulfanylpurin-9-yl)cyclopent-2-en-1-yl]methanol
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-(1)-
- NSC 613826
- C-D4-6-SH-purinenucleoside
- NSC613826
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-
- 118237-85-7
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-(1)-
-
- InChIKey: KPOLRAAYAVQISJ-SFYZADRCSA-N
- Inchi: InChI=1S/C11H12N4OS/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h1-2,5-8,16H,3-4H2,(H,12,13,17)/t7-,8+/m1/s1
- SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=CNC2=3)=S)C1
Computed Properties
- Exact Mass: 248.07318219g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 248.07318219g/mol
- Heavy Atom Count: 17
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 94.5Ų
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Related Literature
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Michael W. Swift,John L. Lyons,Alexander L. Efros Nanoscale, 2021,13, 19690-19692
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Lili Wan,Rong Chen,Daniel Wun Fung Cheung,Linxiao Wu,Jingshan Luo J. Mater. Chem. A, 2023,11, 12499-12520
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Xin Ran,Qing Qu,Tiantian Zhang,Guanben Du,Long Yang New J. Chem., 2019,43, 17954-17962
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Ji Beom Shin,Bum Chul Park,Sang Won Byun,Yu Jin Kim Nanoscale, 2019,11, 4591-4600
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Chengliang He,Youwen Pan,Yanni Ouyang,Qing Shen,Yuan Gao,Kangrong Yan,Jin Fang,Yiyao Chen,Chang-Qi Ma,Jie Min,Chunfeng Zhang,Lijian Zuo,Hongzheng Chen Energy Environ. Sci., 2022,15, 2537-2544
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Bertrand Lo,ChuChun Tai,JiaYaw Chang,ChienHui Wu,BoJung Chen,Tzu-Chen Kuo,Pei-Jung Lian,YongChien Ling Green Chem., 2007,9, 133-138
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Zhiwei Fu,Xiaoyan Wang,Adrian M. Gardner,Samantha Y. Chong,Gaia Neri,Alexander J. Cowan,Lunjie Liu,Xiaobo Li,Anastasia Vogel,Rob Clowes,Matthew Bilton,Reiner Sebastian Sprick Chem. Sci., 2020,11, 543-550
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Shuijian He,Jian Luo,T. Leo Liu J. Mater. Chem. A, 2017,5, 12718-12722
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